![molecular formula C15H19NO3 B6080770 N-cyclohexyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide](/img/structure/B6080770.png)
N-cyclohexyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-cyclohexyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide, also known as BDCAA, is a synthetic compound that has shown promising results in various scientific research applications. This compound belongs to the class of benzodioxine derivatives and has a unique molecular structure. BDCAA has gained significant attention due to its potential therapeutic properties and its ability to modulate various biological pathways.
Mechanism of Action
N-cyclohexyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide exerts its effects by modulating various biological pathways. It has been shown to inhibit the activity of the PI3K/Akt/mTOR pathway, which is involved in cell growth and proliferation. N-cyclohexyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide also inhibits the activity of the NF-κB pathway, which is involved in inflammation and immune response. These pathways play a crucial role in various biological processes, and the modulation of these pathways by N-cyclohexyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide has shown promising results in various scientific research applications.
Biochemical and Physiological Effects:
N-cyclohexyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit cell growth and induce apoptosis in cancer cells. N-cyclohexyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide has also been shown to reduce inflammation and oxidative stress in various cell types. Additionally, N-cyclohexyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide has been shown to have neuroprotective effects and improve cognitive function in animal models.
Advantages and Limitations for Lab Experiments
One of the significant advantages of using N-cyclohexyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide in lab experiments is its ability to modulate various biological pathways. N-cyclohexyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide has shown promising results in various research applications, including anti-cancer, anti-inflammatory, and neuroprotective effects. Additionally, the synthesis of N-cyclohexyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide is relatively straightforward, and the compound can be produced on a large scale. However, one of the limitations of using N-cyclohexyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide in lab experiments is its limited solubility in water. This can make it challenging to administer the compound to cells or animals in a controlled manner.
Future Directions
There are several future directions for the research on N-cyclohexyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide. One potential direction is to investigate its potential as a therapeutic agent for various diseases, including cancer, neurodegenerative diseases, and inflammatory disorders. Another direction is to explore the molecular mechanisms of N-cyclohexyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide and its effects on various biological pathways. Additionally, the development of more soluble analogs of N-cyclohexyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide could overcome some of the limitations of the compound and enhance its potential as a therapeutic agent.
Synthesis Methods
The synthesis of N-cyclohexyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide involves the reaction of cyclohexylamine with 2,3-dihydro-1,4-benzodioxine-2-carboxylic acid chloride in the presence of a base. The reaction yields N-cyclohexyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide as a white crystalline solid with a high degree of purity. The synthesis of N-cyclohexyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide is relatively straightforward and can be performed on a large scale, making it a viable option for research purposes.
Scientific Research Applications
N-cyclohexyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide has been extensively studied for its potential therapeutic properties. It has shown promising results in various research applications, including neuroprotection, anti-inflammatory, and anti-cancer effects. N-cyclohexyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide has been shown to modulate various biological pathways, including the PI3K/Akt/mTOR pathway, which is involved in cell growth and proliferation. N-cyclohexyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide has also been shown to modulate the NF-κB pathway, which is involved in inflammation and immune response.
properties
IUPAC Name |
N-cyclohexyl-2,3-dihydro-1,4-benzodioxine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19NO3/c17-15(16-11-6-2-1-3-7-11)14-10-18-12-8-4-5-9-13(12)19-14/h4-5,8-9,11,14H,1-3,6-7,10H2,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ROBCGYAEYRKCRM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)NC(=O)C2COC3=CC=CC=C3O2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>39.2 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID56321651 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
N-cyclohexyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.